
Toxicological Profiling and Safety Architecture
for Furan-Based Diols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1,2-Bis(furan-2-yl)ethane-1,2-diol

CAS No.: 4464-77-1

Cat. No.: B2723048

Get Quote

Executive Technical Summary
Furan-based diols are emerging as critical bio-based monomers for high-performance polymers

(e.g., PEF) and pharmaceutical intermediates.[1] However, their structural similarity to furan—a

known Group 2B carcinogen—necessitates a rigorous differentiation in safety protocols.

This guide establishes that 2,5-Furandimethanol (FDM) and Tetrahydrofuran-2,5-dimethanol

(THFDM) possess distinct toxicological signatures driven by their degree of saturation.[1] While

FDM presents risks associated with aromatic ring activation and thermal instability, THFDM

behaves as a peroxide-forming ether with solvent-like narcotic properties.[1]
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Feature 2,5-Furandimethanol (FDM)
Tetrahydrofuran-2,5-

dimethanol (THFDM)

CAS RN 1883-75-6 104-80-3 (cis/trans mix)

Structure
Aromatic furan ring, two -

CH₂OH groups

Saturated tetrahydrofuran ring,

two -CH₂OH groups

Physical State Solid (Beige/White powder) Liquid (Viscous, hygroscopic)

Key Hazard
Thermal instability, potential

metabolic activation

Peroxide formation, solvent

narcosis

Toxicological Profile & Mechanism
Mechanism of Toxicity: The Metabolic Bifurcation
The toxicity of furanics is dictated by the metabolic fate of the furan ring. Understanding this

pathway is crucial for risk assessment in drug development.

Furan (Parent): Metabolized by CYP2E1 to cis-2-butene-1,4-dial (BDA), a highly reactive

unsaturated dialdehyde that crosslinks DNA and proteins, leading to cytotoxicity and

carcinogenesis.[1]

FDM (The Diol): The presence of hydroxymethyl groups alters the metabolic trajectory.

Detoxification Pathway: FDM is primarily oxidized by alcohol dehydrogenases (ADH) to 5-

Hydroxymethylfurfural (HMF) and subsequently to 2,5-Furandicarboxylic acid (FDCA).[1]

FDCA is water-soluble, stable, and rapidly excreted, representing a safe endpoint.

Toxification Pathway: If oxidation is inhibited or the ring is chemically compromised

(acid/heat), FDM can degrade into reactive humins or ring-opened species similar to BDA.

[1]

THFDM (The Saturated Diol): Lacking the double bonds of the furan ring, THFDM cannot

form the reactive BDA metabolite. Its toxicity profile aligns with aliphatic diols and ethers—

primarily irritation and central nervous system (CNS) depression at high doses.
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Comparative Hazard Data (GHS Classification)
Hazard Class FDM (1883-75-6) THFDM (104-80-3) Scientific Context

Acute Oral Cat 4 (Harmful) Cat 4 (Harmful)

LD50 (Rat) ~1650

mg/kg (inferred from

THF data).[1]

Skin/Eye Cat 2 (Irritant) Cat 2 (Irritant)

Both cause reversible

irritation; FDM dust is

a mechanical irritant.

[1]

Sensitization Data Limited Negative

No structural alerts for

protein haptenization.

[1]

Genotoxicity Inconclusive/Alert Negative

FDM has a structural

alert due to the furan

ring but lacks the

volatility of furan.

THFDM is Ames

negative.[1]

Specific Risk STOT SE 3 (Resp) EUH019 (Peroxides)

FDM dust irritates

lungs; THFDM forms

explosive peroxides

upon storage.[1]

Visualization: Metabolic Fate & Safety Logic
The following diagram illustrates the divergent metabolic pathways that determine the safety

profile of these compounds.
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Figure 1: Metabolic bifurcation showing the detoxification of FDM to FDCA versus the

bioactivation of Furan, and the storage hazard of THFDM.

Experimental Protocols for Safety Validation
Protocol A: Peroxide Quantitation for THFDM
Rationale: Like its parent tetrahydrofuran (THF), THFDM contains an ether linkage susceptible

to auto-oxidation.[1] Researchers must verify peroxide levels before distillation or heating.[1]

Methodology:

Reagent Prep: Prepare a fresh 10% KI (Potassium Iodide) solution in glacial acetic acid.

Sampling: Take 1 mL of THFDM liquid.
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Reaction: Add 1 mL of KI solution. Shake gently.

Observation (Immediate):

Colorless: < 5 ppm (Safe).[1]

Yellow:[1] Low peroxides (Caution, do not distill).

Brown/Red:[1] High peroxides (> 100 ppm).[1] DANGER.

Neutralization: If positive, pass the solvent through a column of activated alumina or treat

with ferrous sulfate solution before disposal.

Protocol B: Ames Test (Bacterial Reverse Mutation)
Rationale: To definitively rule out genotoxicity for FDM derivatives in early-stage drug

development.[1]

Methodology (OECD 471 Compliant):

Strains:S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA.[2]

Metabolic Activation: Prepare S9 mix (rat liver homogenate) to simulate mammalian

metabolism (crucial for furanics).

Dosing: Prepare 5 concentrations of FDM (e.g., 50, 150, 500, 1500, 5000 µ g/plate ) in

DMSO.

Incubation:

Mix bacteria + Test Article + S9 (or buffer) in top agar.[1]

Pour onto minimal glucose agar plates.[1]

Incubate at 37°C for 48-72 hours.

Analysis: Count revertant colonies.

Positive: Dose-dependent increase >2-fold over control.[1][2]
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Negative:[1] No significant increase.[3]

Note: FDM is expected to be Negative or Weakly Positive only at cytotoxic doses, unlike

Furan.

Handling, Storage, and Engineering Controls
2,5-Furandimethanol (FDM)[1]

Stability:Acid and Heat Sensitive. FDM degrades rapidly >120°C or in the presence of

Brønsted acids, forming insoluble humins.

Storage: Store at 2–8°C (Refrigerated) under inert atmosphere (Argon/Nitrogen).

PPE: N95/P2 dust mask is mandatory due to STOT SE 3 (Respiratory Irritation).[1] Nitrile

gloves (0.11 mm) provide sufficient splash protection.[1]

Tetrahydrofuran-2,5-dimethanol (THFDM)[1]
Stability:Peroxide Former. Hygroscopic.[1]

Storage: Store in amber glass at room temperature. Crucial: Containers must be air-tight but

headspace should be minimized to reduce peroxidation.[1] Test for peroxides every 6

months.[1]

PPE: Chemical splash goggles are critical (Eye Irrit 2).[1] Butyl rubber gloves are preferred

for prolonged contact, as THF derivatives can permeate nitrile.

References
National Institutes of Health (NIH) PubChem.2,5-Furandimethanol (CID 74663) Safety and

Hazards.[1] Retrieved from [Link][1]

European Chemicals Agency (ECHA).Registration Dossier: Tetrahydrofuran (CAS 109-99-9)

- Read-across data for THFDM.[1] Retrieved from [Link][1]

Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules

Containing a Furan Ring. Chemical Research in Toxicology. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://www.bulldog-bio.com/wp-content/uploads/2025/04/Ames-test-_RedStar-Loading-Dye_iNtRON.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2,5-Furandimethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://echa.europa.eu/registration-dossier/-/registered-dossier/15424
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Tetrahydrofurandimethanol
https://pubs.acs.org/doi/10.1021/tx400282z
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2723048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


OECD Guidelines for the Testing of Chemicals.Test No. 471: Bacterial Reverse Mutation

Test.[2][4] Retrieved from [Link][1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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